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Compound of Interest

Compound Name: CAY10573

CAS No.: 853652-40-1

Cat. No.: B050235

Get Quote

CAY10573 (SB-202190) is a potent p38 MAP kinase inhibitor. It is a bioactive organic

compound containing fluorine.

CORE DIRECTIVE:NEVER dispose of CAY10573 down the drain (sewer).

PRIMARY METHOD: Incineration in a chemical incinerator equipped with an afterburner and

scrubber.

WASTE STREAM: Due to the presence of a fluorophenyl group, this compound should

ideally be categorized as Halogenated Organic Waste, depending on your facility's specific

threshold for trace halogens.

Chemical Profile & Hazard Assessment
To dispose of a chemical safely, you must first understand its structure to assign the correct

waste stream. CAY10573 is not just "organic waste"; it is a fluorinated heterocycle.
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Property Specification Operational Implication

Common Name CAY10573 (SB-202190)
Use this for labeling waste

tags.

Chemical Name

4-[4-(4-fluorophenyl)-5-(4-

pyridinyl)-1H-imidazol-2-yl]-

phenol

Contains Fluorine. This

dictates the "Halogenated"

classification.

CAS Number 152121-30-7
Use for searching specific EHS

databases.

Molecular Formula C₂₀H₁₄FN₃O
The 'F' confirms halogen

content.

Physical State Crystalline Solid
Must be dissolved before

incineration.

Solubility
DMSO (>10 mg/ml), Ethanol

(~5 mg/ml)

Use DMSO or Ethanol as the

carrier solvent for disposal.

Hazard Class Irritant (Skin, Eye, Respiratory)
Standard PPE (Nitrile gloves,

safety glasses) is mandatory.

Immediate Safety & Spill Response
If a spill occurs during weighing or transfer, follow this immediate protocol to prevent

contamination and exposure.

Isolate: Evacuate non-essential personnel from the immediate bench area.

PPE: Don double nitrile gloves, a lab coat, and safety goggles. A standard surgical mask is

insufficient; use a NIOSH N95 if dust generation is likely.

Containment (Solid): Do not dry sweep. Cover the spill with a damp paper towel (moistened

with ethanol) to prevent dust aerosolization.

Cleanup:

Scoop the damp material and towel into a sealable bag.
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Wipe the surface with 70% Ethanol.

Place all cleanup materials into the Solid Hazardous Waste bin (labeled for Incineration).

Routine Disposal Protocol (Step-by-Step)
This protocol ensures compliance with EPA (RCRA) standards and European REACH

regulations. The goal is to transform the bioactive solid into a form suitable for high-

temperature incineration.

Scenario A: Disposing of Pure Solid (Expired or Excess)
Rationale: Incinerators handle liquids more efficiently than loose powders. Dissolution prevents

dust hazards downstream.

Preparation: Choose a combustible solvent. Acetone or Ethanol are preferred because they

burn clean.

Dissolution:

Transfer the solid CAY10573 into a small glass vial.

Add enough solvent to fully dissolve the solid.

Tagging: Label the vial clearly: "CAY10573 in Ethanol - Halogenated Organic."

Transfer: Pour this solution into your lab's Halogenated Organic Waste carboy.

Note: While the fluorine content is low, strict adherence to "Halogenated" streams

prevents damage to incinerators not equipped for acid gas scrubbing (HF formation).

Rinsing: Triple-rinse the original container with the solvent and add the rinsate to the waste

carboy.

Scenario B: Disposing of Experimental Solutions (Cell
Culture/DMSO Stocks)
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Rationale: These solutions often contain low concentrations of the drug but must still be treated

as hazardous chemical waste, not bio-waste.

Segregation: Do not mix with aqueous buffers or cell culture media if possible.

Collection: Collect all DMSO/Ethanol stock remnants in a dedicated organic waste container.

Aqueous Dilutions: If you have large volumes of dilute aqueous media (e.g., cell culture

supernatant containing 10 µM CAY10573):

Do not pour down the sink.

Collect in a separate "Aqueous Hazardous Waste" container.

Label as "Aqueous waste with trace organics/fluorinated compounds."

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision-making process for CAY10573 disposal to ensure

zero environmental release.
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Figure 1: Decision tree for CAY10573 waste stream segregation. Note the prioritization of

Halogenated streams due to the Fluorine atom.

Regulatory Compliance & Rationale
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Why Incineration? CAY10573 is a bioactive small molecule. Standard wastewater treatment

plants are not designed to filter or degrade specific kinase inhibitors. Releasing them into the

water supply can affect aquatic life by disrupting conserved signaling pathways.

Why Halogenated vs. Non-Halogenated?

The Chemistry: CAY10573 contains a Fluorine atom. When burned, fluorinated compounds

can generate Hydrofluoric Acid (HF).

The Regulation:

Strict Compliance: Place in Halogenated Waste. This ensures the incinerator uses a

scrubber to neutralize acidic gases.

Pragmatic Compliance: If the concentration is extremely low (<0.1%) and dissolved in a

non-halogenated solvent (like Ethanol), some facilities allow "Non-Halogenated"

classification. Always consult your facility's EHS officer.

US EPA (RCRA) Status: While CAY10573 is not explicitly P-listed or U-listed, it falls under the

"Cradle-to-Grave" responsibility. The generator is responsible for determining if the waste

exhibits toxicity characteristics. As a bioactive agent, the conservative and correct approach is

to treat it as hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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